
Application Notes and Protocols: 2-
Pyrimidinepropanoic Acid Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pyrimidinepropanoic acid

Cat. No.: B030045 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of a stock solution of 2-
Pyrimidinepropanoic acid, a synthetic intermediate utilized in pharmaceutical synthesis.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Data Presentation
Quantitative data for 2-Pyrimidinepropanoic acid has been summarized in the table below for

easy reference.
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Property Value Source

Molecular Formula C₇H₈N₂O₂ [1]

Molecular Weight 152.15 g/mol [1]

CAS Number 439108-20-0 [1]

Solubility in DMSO 125 mg/mL (821.56 mM) [1]

Appearance Solid [2]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of 2-Pyrimidinepropanoic
acid in Dimethyl Sulfoxide (DMSO).

Materials:

2-Pyrimidinepropanoic acid (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath
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Procedure:

Pre-weighing Preparation: Before weighing, ensure the 2-Pyrimidinepropanoic acid
powder has equilibrated to room temperature to prevent condensation.

Weighing: Accurately weigh out 15.22 mg of 2-Pyrimidinepropanoic acid using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

For complete dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[1] Visually

inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

Note on Dilutions:

The following table provides volumes for preparing common lower concentration stock

solutions from the 100 mM stock.
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Desired
Concentration

Volume of 100 mM
Stock

Volume of Solvent Final Volume

1 mM 10 µL 990 µL 1 mL

5 mM 50 µL 950 µL 1 mL

10 mM 100 µL 900 µL 1 mL

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Equilibrate 2-Pyrimidinepropanoic
acid powder to room temperature

Weigh 15.22 mg of
2-Pyrimidinepropanoic acid

Add 1.0 mL of anhydrous DMSO

Vortex vigorously for 1-2 minutes

Ultrasonicate for 10-15 minutes
for complete dissolution

Aliquot into single-use volumes

Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page

Caption: Workflow for preparing a 2-Pyrimidinepropanoic acid stock solution.

Note: No information regarding specific signaling pathways affected by 2-
Pyrimidinepropanoic acid was available in the provided search results. Therefore, a signaling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b030045?utm_src=pdf-body-img
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway diagram has not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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